Cas no 1782529-56-9 (4-(3-Fluoropyrrolidin-1-yl)benzaldehyde)

• Product Name: 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde
• CAS No: 1782529-56-9
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 6512114
• PubChem ID: 105446910
• Update Time: 2025-06-09

4-(3-Fluoropyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoropyrrolidin-1-yl)benzaldehyde
• EN300-726121
• 1782529-56-9
• 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde

• Inchi： 1S/C11H12FNO/c12-10-5-6-13(7-10)11-3-1-9(8-14)2-4-11/h1-4,8,10H,5-7H2
• InChI Key： NPWOBPBXNSCIIY-UHFFFAOYSA-N
• SMILES： FC1CN(C2C=CC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde

4-(3-Fluoropyrrolidin-1-yl)benzaldehyde: A Comprehensive Overview

The compound with CAS No. 1782529-56-9, known as 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a fluorinated pyrrolidine ring. The presence of the fluorine atom introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and material science.

4-(3-Fluoropyrrolidin-1-yl)benzaldehyde has been the subject of numerous studies, particularly in the context of its potential applications as a building block for more complex molecules. Recent research has highlighted its role in the synthesis of bioactive compounds, including those with anti-inflammatory and anticancer properties. The compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensations, makes it a versatile starting material for organic synthesis.

The synthesis of 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of pyrrolidine derivatives followed by oxidation to introduce the aldehyde group. Researchers have also explored alternative methods, such as microwave-assisted synthesis, to optimize the production process and reduce reaction times.

In terms of applications, 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde has shown promise in the development of novel pharmaceutical agents. For instance, studies have demonstrated its potential as a lead compound for designing inhibitors of certain enzymes involved in disease pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for understanding its behavior in different chemical environments. These findings have been instrumental in guiding experimental efforts to modify the compound for specific applications.

Moreover, 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde has been studied for its potential role in green chemistry initiatives. Its ability to undergo catalytic transformations under mild conditions aligns with the growing demand for sustainable chemical processes. Researchers have explored the use of enzymes and metal catalysts to facilitate its synthesis and modification, contributing to the development of eco-friendly manufacturing practices.

In conclusion, 4-(3-Fluoropyrrolidin-1-yl)benzaldehyde is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable asset in both academic research and industrial development.